1-(4-fluorophenyl)-N-{2-hydroxy-2-[4-(thiophen-2-yl)phenyl]ethyl}cyclopropane-1-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)-N-[2-hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]cyclopropane-1-carboxamide
• InChI: InChI=1S/C22H20FNO2S/c23-18-9-7-17(8-10-18)22(11-12-22)21(26)24-14-19(25)15-3-5-16(6-4-15)20-2-1-13-27-20/h1-10,13,19,25H,11-12,14H2,(H,24,26)
• InChI Key: FRQUQXMJLBDBLJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC=C(C=C2)F)C(=O)NCC(C3=CC=C(C=C3)C4=CC=CS4)O
• Molecular Formula: C22H20FNO2S
• Molecular Weight: 381.5 g/mol

Description

The compound you mentioned is a complex organic molecule. It contains a cyclopropane ring, which is a three-membered carbon ring, and a carboxamide group, which is a common functional group in biochemistry. The molecule also contains a fluorophenyl group, a hydroxyphenyl group, and a thiophenyl group, which could potentially contribute to its reactivity and biological activity.

Molecular Structure Analysis

The molecular structure of a compound like this would likely be determined using techniques such as X-ray crystallography. This would provide information about the arrangement of atoms in the molecule and any stereochemistry.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. For example, the carboxamide group might be susceptible to hydrolysis, while the cyclopropane ring might undergo ring-opening reactions under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, solubility, and stability, would be determined by its molecular structure. For example, the presence of polar functional groups might increase its solubility in water.

Mechanism of Action

The biological activity of this compound would depend on its structure and the target it interacts with. Similar compounds have shown a range of biological activities, including antiviral, anti-inflammatory, and anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper safety measures should be taken when handling it, especially if it’s biologically active.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity. This could lead to the development of new therapeutic agents or useful chemical reactions.